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Introduction

Carbaldrate, a dihydroxyaluminum sodium carbonate complex, is an active pharmaceutical
ingredient (API) commonly used as an antacid. The particle size distribution (PSD) of
Carbaldrate is a critical quality attribute that can significantly influence its therapeutic efficacy
and manufacturability.[1] Key performance indicators such as dissolution rate, bioavailability,
and acid-neutralizing capacity are directly affected by the particle size.[1] Smaller particles offer
a larger surface area, which can lead to faster dissolution and a more rapid onset of action.
Furthermore, controlling the PSD is essential for ensuring dose uniformity, proper flowability
during manufacturing, and the stability of the final dosage form, such as suspensions or tablets.

[1]

This application note provides a detailed protocol for the particle size analysis of Carbaldrate
powder using laser diffraction, a widely accepted and robust method in the pharmaceutical
industry.[2][3][4][5] The protocol covers both wet and dry dispersion methods, offering flexibility
based on sample characteristics and laboratory instrumentation.

Physicochemical Properties of Carbaldrate
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Property Value Reference
) Dihydroxyaluminum sodium
Chemical Name [61[7]
carbonate
Molecular Formula CH4AINaO6 [71[8]
Molecular Weight 162.01 g/mol [8]
Appearance White or almost white powder 9]

Practically insoluble in water
o and organic solvents; soluble
Solubility o ) ] ) [9]
in dilute mineral acids with

effervescence.

Experimental Protocol: Particle Size Analysis by
Laser Diffraction

This protocol outlines the procedure for determining the particle size distribution of Carbaldrate
powder using a laser diffraction instrument. Both wet and dry dispersion methods are
described. The choice between wet and dry dispersion depends on the material's cohesiveness
and the primary objective of the analysis (i.e., measuring primary particles versus
agglomerates).[5][10]

1. Instrumentation and Materials

e Instrument: Laser Diffraction Particle Size Analyzer (e.g., Malvern Mastersizer, Horiba LA-
960, or equivalent).

e Dispersion Unit: Wet dispersion unit (e.g., Hydro MV or Hydro SV) and/or a dry powder
dispersion unit (e.g., Aero S).

o Dispersant (for wet analysis): Deionized water with a suitable dispersant such as 0.1% wi/v
sodium hexametaphosphate or sodium pyrophosphate.[5][9][11] Isopropanol can be
considered if the material is suspected to be highly water-sensitive.

o Sample: Carbaldrate powder, representative of the batch to be tested.
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e Spatula and weighing balance.
2. Method Development Considerations

Before routine analysis, the dispersion method should be optimized to ensure complete and

stable dispersion without causing particle attrition.
o For Wet Dispersion:

o Dispersant Selection: Verify that Carbaldrate does not dissolve in the chosen dispersant.
While Carbaldrate is practically insoluble in water, the addition of a stabilizing agent like
sodium hexametaphosphate is recommended to prevent re-agglomeration.[5][9]

o Stirrer Speed Titration: Determine the optimal stirrer speed that maintains a homogeneous

suspension without introducing air bubbles.

o Ultrasonication Titration: Apply ultrasonic energy in increasing durations (e.g., 30, 60, 120
seconds) to determine the energy required to break up agglomerates into primary
particles. The particle size should plateau once optimal dispersion is achieved.[5][10]

e For Dry Dispersion:

o Air Pressure Titration: Analyze the sample at various air pressures to find the pressure that
achieves complete dispersion without causing particle fracture. The particle size should
decrease with increasing pressure and then plateau.[5][12]

3. Experimental Workflow
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1. Sample Preparation

Obtain Representative
Carbaldrate Sample

2. Method Selection

Wet or Dry
Dispersion?

3a. Wet Dispersion Protocg

Prepare Dispersant
(e.g., Water + 0.1% SHMP)

Dry

Add Sample to Dispersant
and Pre-disperse

Measure with Optimized
Stirrer and Ultrasound Settings

3b. Dry Dispersion Protocol

Load Sample into
Dry Powder Feeder

Measure with Optimized
Air Pressure

4. Data Analysis & Reportin

Calculate Particle Size
Distribution (Dv10, Dv50, Dv90)

Generate Report and
Summarize Data

Click to download full resolution via product page

Caption: Workflow for Particle Size Analysis of Carbaldrate.

4. Detailed Protocol

4.1. Wet Dispersion Method
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e Instrument Setup:

o Ensure the laser diffraction instrument is clean and has been background-calibrated with
the chosen dispersant.

o Fill the dispersion unit with the dispersant (e.g., deionized water with 0.1% sodium
hexametaphosphate).

e Sample Preparation:

o Accurately weigh a small, representative amount of Carbaldrate powder. The exact
amount will depend on the instrument and patrticle size, but typically ranges from 50 to 500
mg.

o Create a pre-dispersion by adding the powder to a small volume of the dispersant in a
beaker and gently swirling. This helps to wet the powder and break up loose
agglomerates.

e Measurement:
o Set the stirrer to the pre-determined optimal speed (e.g., 2000-2500 rpm).

o Slowly add the pre-dispersed sample to the dispersion unit until the desired laser
obscuration is reached (typically 10-20%).

o Apply the pre-determined duration of ultrasonication (e.g., 60 seconds at 40W) to ensure
complete deagglomeration.

o Allow the suspension to circulate for 30-60 seconds to ensure stability before starting the
measurement.

o Perform the measurement, collecting data for a sufficient duration (e.g., 30 seconds).
o Repeat the measurement at least three times using fresh aliquots of the sample.
4.2. Dry Dispersion Method

e Instrument Setup:
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o Ensure the dry powder dispersion unit and the measurement cell are clean.

o Perform a background measurement.

e Sample Loading:

o Load a representative amount of Carbaldrate powder (typically 0.5-2 g) onto the sample
tray of the dry powder feeder.

¢ Measurement:

[¢]

Set the air pressure to the pre-determined optimal value (e.g., 1-2 bar).

o

Start the measurement, ensuring a steady and consistent feed rate.

[e]

Collect data for a sufficient duration to ensure a representative measurement of the entire
sample.

[e]

Repeat the measurement at least three times using fresh aliquots of the sample.
5. Data Presentation and Analysis
The particle size distribution is typically reported using volume-based percentiles (Dv).

e Dv10: The particle size below which 10% of the sample volume exists. This value is sensitive
to the presence of fine particles.

e Dv50: The median particle size, where 50% of the sample volume is composed of smaller
particles and 50% of larger particles.

e Dv90: The particle size below which 90% of the sample volume exists. This value is sensitive
to the presence of coarse particles or agglomerates.

Table 1: Example Laser Diffraction Instrument Settings
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Parameter

Wet Dispersion Method

Dry Dispersion Method

Dispersant

Deionized Water + 0.1%
SHMP

N/A

Refractive Index (Sample)

1.57 (Typical for carbonates)

1.57 (Typical for carbonates)

Absorption Index 0.01 0.01

Stirrer Speed 2500 rpm N/A

Ultrasonication 60 seconds at 40W N/A

Dispersion Air Pressure N/A 1.5 bar

Obscuration Range 10 - 20% 1-10%

Measurement Duration 30 seconds 15 seconds

Table 2: Example Data Summary for Carbaldrate Batches

Analysis

Batch ID Dv10 (pm) Dv50 (pm) Dv90 (pm) Span*
Method
Wet

CB-001 . _ 2.1 8.5 18.2 1.89
Dispersion
Wet

CB-002 _ _ 2.5 9.8 215 1.94
Dispersion
Dry

CB-003 _ , 3.0 12.1 25.8 1.88
Dispersion

*Span = (Dv90 - Dv10) / Dv50. A smaller span value indicates a narrower particle size

distribution.

Conclusion

The protocol described provides a robust framework for the accurate and reproducible particle

size analysis of Carbaldrate. Laser diffraction is a powerful tool for characterizing this critical

material attribute.[2][3][4][5] By carefully developing and validating the dispersion method,
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researchers, scientists, and drug development professionals can ensure reliable data that

supports formulation development, process control, and quality assurance, ultimately leading to

a safer and more effective final drug product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b12735099?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12735099?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

